Cas no 27213-43-0 ((2z,4z,6z)-octadeca-2,4,6-trienoic Acid)

• Product Name: (2z,4z,6z)-octadeca-2,4,6-trienoic Acid
• CAS No: 27213-43-0
• MF: C₁₈H₃₀O₂
• MW: 278.429605960846
• CID: 1429181
• PubChem ID: 6443051
• Update Time: 2025-04-20

(2z,4z,6z)-octadeca-2,4,6-trienoic Acid Chemical and Physical Properties

Names and Identifiers

• (2Z,4Z,6Z)-octadeca-2,4,6-trienoic acid
• 27213-43-0
• 5(Z),9(Z),12(Z)-OCTADECATRIENOIC ACID
• (2z,4z,6z)-octadeca-2,4,6-trienoic Acid

• Inchi： 1S/C18H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h12-17H,2-11H2,1H3,(H,19,20)/b13-12-,15-14-,17-16-
• InChI Key： ZUUFLXSNVWQOJW-DXYMGFMTSA-N
• SMILES： OC(/C=C\C=C/C=C\CCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 278.2247
• Monoisotopic Mass: 278.22458
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 13
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 7.2

Experimental Properties

• Density: 0.924
• Boiling Point: 422.2°C at 760 mmHg
• Flash Point: 316°C
• Refractive Index: 1.49
• PSA: 37.3
• LogP: 5.66050